In situ synthesis of electroactive conjugated microporous fullerene films capable of supercapacitive energy storage†
Chemical Communications Pub Date: 2017-06-26 DOI: 10.1039/C7CC01178D
Abstract
We describe a general strategy for synthesizing conjugated microporous fullerene thin films via a high-throughput, efficient and controllable thiophene-based electropolymerization. By virtue of the ambipolar redox charge/discharge of the films, we showed the microporous fullerene films as outstanding pseudocapacitor materials with high capacity and wide potential windows.
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